Butanedioic Acid 1-[16,16-Bis(4-methoxyphenyl)-3,3-dioxido-7-oxo-16-phenyl-6,15-dioxa-3-thia-8-azahexadec-1-yl] Ester

• IUPAC Name: 4-[2-[2-[6-[bis(4-methoxyphenyl)-phenylmethoxy]hexylcarbamoyloxy]ethylsulfonyl]ethoxy]-4-oxobutanoic acid
• InChI: InChI=1S/C36H45NO11S/c1-44-31-16-12-29(13-17-31)36(28-10-6-5-7-11-28,30-14-18-32(45-2)19-15-30)48-23-9-4-3-8-22-37-35(41)47-25-27-49(42,43)26-24-46-34(40)21-20-33(38)39/h5-7,10-19H,3-4,8-9,20-27H2,1-2H3,(H,37,41)(H,38,39)
• InChI Key: HYHIQDHDANOZDI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCCCCCCNC(=O)OCCS(=O)(=O)CCOC(=O)CCC(=O)O
• Molecular Formula: C36H45NO11S
• DSSTOX Substance ID: DTXSID60747242
• Molecular Weight: 699.8 g/mol
• CAS RN: 178261-45-5

Description

Butanedioic Acid 1-[16,16-Bis(4-methoxyphenyl)-3,3-dioxido-7-oxo-16-phenyl-6,15-dioxa-3-thia-8-azahexadec-1-yl] Ester is a biochemical used for proteomics research. It has a molecular formula of C36H45NO11S and a molecular weight of 699.81.

Scientific Research Applications

Antibacterial Efficacy of Diesters

Diesters of azelaic acid, which shares a functional group similarity with the compound , have been evaluated for their antibacterial effects. Specifically, bis-[(butanoyloxy)methyl] nonanedioate demonstrated promising activity against acne-related bacteria in vitro, showcasing the potential of such compounds in dermatological applications (Charnock, Brudeli, & Klaveness, 2004).

Antioxidant and Antiradical Additives

Compounds derived from p-hydroxycinnamic acids, similar in structural complexity to the compound , have been synthesized and shown to possess potent antioxidant and antiradical activities. These findings suggest potential applications in sustainable and renewable additives for various industries, highlighting the importance of structural design optimization in enhancing such activities (Reano et al., 2015).

Polymer Film Fabrication

Research on the polymerization of functional cyclic esters, which are structurally related to the compound , has led to the development of new materials with desirable properties such as hydrophilicity and biocompatibility. These materials hold potential in biomedical applications, especially as smart nanocarriers (Jin, Liu, Liu, & Ji, 2010).

Renewable Thermosetting Resins

The synthesis of renewable bisphenols and their conversion into thermosetting resins demonstrates the potential for creating high-performance materials from sustainable sources. Such materials exhibit thermal stability and water resistance, making them suitable for applications in harsh environments (Harvey et al., 2014).